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Lincomycin hydrochloride monohydrate clinical
testing

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lincomycin hydrochloride monohydrate

CAS No.: 7179-49-9

Cat. No.: S533200

Clinical Pharmacology & Pharmacokinetic Data

The following tables summarize key quantitative data for Lincomycin Hydrochloride Monohydrate,

primarily derived from the official drug label and pharmacological databases [1] [2] [3].

Table 1: Key Pharmacokinetic Parameters (Single 600 mg Dose)

Intravenous (IV, 2-hour

Parameter Intramuscular (IM) . .
infusion)
Average Peak Serum  11.6 pg/mL at 60 minutes [2] [3] 15.9 pg/mL (post-infusion)
Concentration [2] [3]
Therapeutic 17 to 20 hours [2] 14 hours [2]
Concentration
Duration
Urinary Excretion 1.8% to 24.8% (Mean: 17.3%) [2] 4.9% to 30.3% (Mean:
13.8%) [2]
Biological Half-life 5.4 + 1.0 hours [2] 5.4 £ 1.0 hours [2]
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Parameter Intramuscular (IM)

Volume of Information not specific to IM route

Distribution (V)

Clearance Information not specific to IM route

Protein Binding Varies with concentration (approx. 57% at 1
pHg/mL to 72% at 5 pg/mL); likely bound to al-

acid glycoprotein [1] [3]

Table 2: Key Microbial Susceptibility and Clinical Information

Intravenous (1V, 2-hour
infusion)

63.8 L (600 mg dose) to
105.1 L (2400 mg dose)

[1]

9.9 L/h (600 mg dose) to
11.8 L/h (2400 mg dose)

[1]

Category Details
FDA-Approved Serious infections due to susceptible strains of streptococci, pneumococci, and
Indications staphylococci. Reserved for penicillin-allergic patients or where penicillin is

inappropriate [1] [2].

| In Vitro Activity (Clinical significance unknown) | Gram-positive bacteria: Corynebacterium
diphtheriae, Streptococcus pyogenes, Viridans group streptococci. Anaerobic bacteria: Clostridium tetani,
Clostridium perfringens [2]. | | Primary Resistance Mechanism | Methylation of adenine 2058 (A2058) in
the 23S rRNA of the 50S ribosomal subunit (MLSg phenotype), conferring cross-resistance to macrolides

and streptogramin B [1] [2]. |

Established Clinical Protocols & Safety

Based on the current clinical use and prescribing information, here is a summary of the established clinical

application.

Dosage and Administration
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¢ Route: Administered by deep intramuscular (IM) injection or slow intravenous (IV) infusion [2] [3].
¢ IV Administration Critical Note: Must be diluted prior to IV infusion and administered over at least
60 minutes. Severe cardiopulmonary reactions can occur if administered as an intravenous bolus or
at a too high concentration [2].
e Adult Dosage (Typical):
o IM: 600 mg every 12-24 hours [3].
o IV: 600 mg to 1 gram every 8-12 hours [3].
¢ Pediatric Dosage (= 1 month): 10 to 20 mg/kg/day, divided into 2-3 doses [3].
¢ Renal/Hepatic Impairment: The serum half-life is prolonged. Dose adjustment and monitoring of
serum levels are recommended during high-dose therapy [1] [2].

Warnings and Precautions

¢ Clostridioides difficile-Associated Diarrhea (CDAD): Boxed Warning. CDAD, ranging from mild
diarrhea to fatal colitis, has been reported with nearly all antibacterial agents, including Lincomycin. If
CDAD is suspected or confirmed, ongoing antibiotic use may need to be discontinued [2].

¢ Hypersensitivity Reactions: Severe reactions, including anaphylaxis and severe cutaneous adverse
reactions (SCAR) like Stevens-Johnson syndrome, have been reported [2].

¢ Benzyl Alcohol: The injectable formulation contains benzyl alcohol, which has been associated with
fatal "gasping syndrome" in neonates and pediatric patients. Use with caution in this population [2].

Mechanism of Action & Biosynthesis Workflow

Lincomycin is a lincosamide antibiotic that inhibits bacterial protein synthesis. Its biosynthetic pathway,
which has been recently fully elucidated, involves a complex series of steps to form its unique thiooctose

core [4].

The diagram below illustrates the mechanism of action of Lincomycin at the molecular level.
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The following diagram outlines the key biosynthetic pathway of the lincosamide core, highlighting the

recently characterized "missing link" [4].
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Suggestions for Further Protocol Development

The information available is suitable for a high-level overview but lacks the granular detail for novel

laboratory testing. To develop detailed application notes and protocols, you may need to:
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e Consult Primary Literature: Search for specific research articles on sites like PubMed for
methodologies related to lincomycin, such as MIC (Minimum Inhibitory Concentration)
determination assays (e.g., broth microdilution), resistance mechanism studies (e.g., D-zone
test for inducible clindamycin resistance), or analytical methods (e.g., HPLC) for quantifying
the drug in biological samples.

¢ Refer to Pharmacopoeias: Standards like the US Pharmacopeia (USP) or European
Pharmacopoeia (Ph. Eur.) often contain detailed monographs with identification, assay, and impurity
testing protocols for established drugs like lincomycin.

I hope this structured compilation provides a solid foundation for your work. Should you require information

on a more specific type of assay, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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